Cas no 611187-09-8 (6-Aminoisoquinoline-1,3(2H,4H)-dione)

• Product Name: 6-Aminoisoquinoline-1,3(2H,4H)-dione
• CAS No: 611187-09-8
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD09031853
• CID: 953978
• PubChem ID: 11622422
• Update Time: 2025-04-19

6-Aminoisoquinoline-1,3(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Aminoisoquinoline-1,3(2H,4H)-dione
• 1,3(2H,4H)-Isoquinolinedione,6-amino-(9CI)
• 6-amino-4H-isoquinoline-1,3-dione
• 6-amino-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• 6-Amino-1,3(2h,4h)-isoquinolinedione
• SCHEMBL3563253
• AKOS006290862
• DB-140443
• 611187-09-8
• DTXSID10469568
• SY286458
• AS-83148
• 6-aminoisoquinoline-1,3(2H,4H) -dione
• VTMMCRDPMMIBGP-UHFFFAOYSA-N
• E77704
• MFCD09031853

• MDL： MFCD09031853
• Inchi： 1S/C9H8N2O2/c10-6-1-2-7-5(3-6)4-8(12)11-9(7)13/h1-3H,4,10H2,(H,11,12,13)
• InChI Key： VTMMCRDPMMIBGP-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2C(N1)=O)N

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.2Ų